Cas no 1261589-56-3 (2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid)

• Product Name: 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid
• CAS No: 1261589-56-3
• MF: C₂₁H₁₃F₆NO₄
• MW: 457.322646856308
• CID: 4791183
• Update Time: 2025-06-08

2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid

• Inchi： 1S/C21H13F6NO4/c22-20(23,24)31-16-7-3-1-5-13(16)15-10-9-12(11-18(29)30)19(28-15)14-6-2-4-8-17(14)32-21(25,26)27/h1-10H,11H2,(H,29,30)
• InChI Key： ZVDMGMQICNMDIP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(CC(=O)O)=CC=C(C2C=CC=CC=2OC(F)(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 628
• XLogP3: 6
• Topological Polar Surface Area: 68.6

Additional information on 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid

Comprehensive Overview of 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid (CAS No. 1261589-56-3)

2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid (CAS No. 1261589-56-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique pyridine-acetic acid core and trifluoromethoxy substituents, exhibits remarkable properties that make it a subject of interest for drug development and advanced material applications. Its molecular structure combines aromatic rings with electron-withdrawing groups, which contribute to its stability and reactivity in various chemical environments.

In recent years, the demand for fluorinated compounds like 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid has surged due to their applications in medicinal chemistry. Researchers are particularly intrigued by its potential as a bioactive scaffold for designing novel therapeutics. The trifluoromethoxy groups enhance the compound's lipophilicity, improving its membrane permeability—a critical factor in drug bioavailability. This aligns with current trends in precision medicine and targeted drug delivery, where optimizing molecular interactions is paramount.

From a synthetic chemistry perspective, CAS No. 1261589-56-3 serves as a versatile intermediate. Its pyridine-acetic acid moiety allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for industries focusing on high-performance materials, such as liquid crystals or organic semiconductors. The compound's thermal stability and electronic characteristics make it a candidate for optoelectronic devices, a field experiencing rapid growth due to advancements in renewable energy technologies.

Environmental and regulatory considerations also play a role in the compound's relevance. With increasing scrutiny on sustainable chemistry, researchers are exploring greener synthesis routes for fluorinated aromatic compounds. The 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid framework offers opportunities to develop eco-friendly protocols, addressing concerns about persistent organic pollutants. This aligns with global initiatives like the Green Chemistry Principles, which emphasize reducing hazardous waste in chemical production.

Analytical characterization of 1261589-56-3 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for reproducibility in research. The growing integration of AI-driven molecular modeling has further accelerated the study of its conformational behavior, enabling predictive insights into its interactions with biological targets or material matrices.

Market trends indicate rising investments in specialty chemicals, with 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid positioned as a niche but high-value product. Its applications span pharmaceutical intermediates, agrochemicals, and functional materials, catering to diverse industrial needs. As patent landscapes evolve, this compound's proprietary synthesis methods and applications are likely to attract further commercial interest, particularly in regions with strong biotech innovation ecosystems.

In conclusion, 2,6-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid (CAS No. 1261589-56-3) represents a convergence of cutting-edge chemistry and multidisciplinary applications. Its structural features and functional versatility make it a compelling subject for ongoing research, addressing contemporary challenges in drug discovery, material science, and environmental sustainability. As scientific inquiries into fluorinated architectures expand, this compound is poised to remain a focal point in innovation-driven industries.